Cas no 1184972-70-0 (1-{4-[4-(4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzoyl)piperazin-1-yl]phenyl}ethan-1-one)

• Product Name: 1-{4-[4-(4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzoyl)piperazin-1-yl]phenyl}ethan-1-one
• CAS No: 1184972-70-0
• MF: C₂₉H₃₃N₅O₃
• MW: 499.604026556015
• CID: 5389423
• Update Time: 2025-10-29

1-{4-[4-(4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzoyl)piperazin-1-yl]phenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[4-[4-[[3-(4-Methyl-1-piperidinyl)-2-pyrazinyl]oxy]benzoyl]-1-piperazinyl]phenyl]ethanone
• 1-{4-[4-(4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzoyl)piperazin-1-yl]phenyl}ethan-1-one

• Inchi： 1S/C29H33N5O3/c1-21-11-15-33(16-12-21)27-28(31-14-13-30-27)37-26-9-5-24(6-10-26)29(36)34-19-17-32(18-20-34)25-7-3-23(4-8-25)22(2)35/h3-10,13-14,21H,11-12,15-20H2,1-2H3
• InChI Key： JHFMBTQVEGHXSU-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(N2CCN(C(=O)C3=CC=C(OC4=NC=CN=C4N4CCC(C)CC4)C=C3)CC2)C=C1)C

Experimental Properties

• Density: 1.216±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 702.5±60.0 °C(Predicted)
• pka: 3.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-{4-[4-(4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzoyl)piperazin-1-yl]phenyl}ethan-1-one

Introduction to 1-{4-[4-(4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzoyl)piperazin-1-yl]phenyl}ethan-1-one (CAS No. 1184972-70-0) and Its Emerging Applications in Chemical Biology

The compound 1-{4-[4-(4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzoyl)piperazin-1-yl]phenyl}ethan-1-one, identified by its CAS number 1184972-70-0, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a structurally complex class of molecules that have garnered attention due to their unique pharmacophoric features and promising biological activities. The intricate scaffold of this molecule, featuring multiple heterocyclic rings and functional groups, suggests a rich chemical space for modulating biological targets, making it a subject of intense interest for researchers exploring novel therapeutic interventions.

At the heart of this compound's structure lies a well-designed combination of pharmacologically relevant moieties. The presence of a piperazine core, which is a common pharmacophore in many drugs due to its ability to interact with various biological targets, is particularly noteworthy. Additionally, the incorporation of a pyrazine ring and a benzoyl group further enhances the molecule's potential by introducing additional binding sites and electronic properties that can be exploited for therapeutic purposes. The long aliphatic chain extending from the ketone group at the terminal position adds another layer of complexity, influencing both the solubility and metabolic stability of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between this compound and biological targets. Studies using these methodologies have hinted at its potential as an inhibitor or modulator of enzymes and receptors involved in critical signaling pathways. For instance, preliminary docking studies suggest that the piperazine moiety may interact with specific amino acid residues in enzyme active sites, potentially leading to inhibition of key metabolic pathways relevant to diseases such as cancer and inflammation. Similarly, the pyrazine ring could engage with receptor surfaces, modulating downstream signaling events that are dysregulated in various pathological conditions.

The benzoyl group attached to the piperazine ring introduces an additional layer of functionality that could participate in hydrogen bonding or hydrophobic interactions with biological targets. This feature is particularly intriguing because it allows for fine-tuning of binding affinity and selectivity. By modifying substituents on this benzoyl group, chemists can explore a wide range of biological activities without altering the core pharmacophoric elements responsible for initial target engagement. Such flexibility is invaluable in drug discovery efforts, where achieving high selectivity while maintaining efficacy is paramount.

In light of these structural features, researchers have begun exploring synthetic routes to derivatives of 1-{4-[4-(4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzoyl)piperazin-1-yl]phenyl}ethan-1-one (CAS No. 1184972-70-0) that could enhance their therapeutic potential. One particularly promising approach involves introducing fluorine atoms into the aromatic rings or replacing hydrogen atoms on the piperazine nitrogen with more lipophilic groups. These modifications can significantly alter metabolic stability while preserving or even enhancing binding affinity to biological targets.

Another area of active investigation is the exploration of this compound's effects on cellular pathways relevant to neurological disorders. The combination of piperazine, pyrazine, and benzoyl moieties suggests potential interactions with neurotransmitter receptors or enzymes involved in synaptic transmission and neuronal survival. Preliminary cell-based assays have shown that certain derivatives exhibit neuroprotective effects in models of neurodegeneration, hinting at their potential as candidates for treating conditions such as Alzheimer's disease or Parkinson's disease. These findings underscore the importance of structurally diverse molecules like this one in uncovering novel therapeutic strategies for challenging neurological conditions.

The synthesis and characterization of analogs derived from 1-{4-[4-(4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzoyl)piperazin-1-yl]phenyl}ethan-1-one (CAS No. 1184972-70-0) have also revealed interesting insights into their physicochemical properties. Researchers have observed that modifications to the terminal ketone group can significantly impact solubility and bioavailability, critical factors for drug-like characteristics. For example, replacing the ketone with an amide or ester function has been shown to improve water solubility while maintaining biological activity against certain targets. These findings highlight the importance of considering physicochemical properties early in drug discovery pipelines to ensure that promising candidates progress efficiently through preclinical development.

Furthermore, advances in mass spectrometry and high-resolution nuclear magnetic resonance (NMR) spectroscopy have facilitated detailed structural elucidation of this compound and its derivatives. These techniques provide invaluable information about conformational preferences, dynamic behavior, and post-synthetic modifications, all of which are critical for understanding how these molecules interact with biological systems. Such detailed structural information is essential for optimizing lead compounds into viable drug candidates by guiding further chemical modifications based on mechanistic insights derived from spectroscopic data.

The potential applications of 1-{4-[4-(4-{[3-(4-methylpiperidin-1-yl)pyrazin-2 -y l]oxy}benzoyl)piperazin - 1 - y l ]phen y l }ethan - 1 - one (CAS No. 1184972 - 70 - 0) extend beyond traditional small-molecule drug discovery into areas such as chemical probes for basic research and tools for drug mechanism studies. Its complex structure offers multiple sites for functionalization, making it an excellent scaffold for generating libraries of compounds that can be screened against diverse biological targets using high-throughput screening technologies (HTS). Such libraries are instrumental in identifying hits that can be further optimized through structure-based drug design approaches.

In conclusion, 1 - { 4 - [ 4 - ( 4 - { [ 3 - ( 4 - methyl piperidin - 1 - y l ) pyrazin - 2 - y l ] oxy } benzoyl ) piperazin - 1 - y l ] phen y l } ethan - 1 - one (CAS No. 1184972 - 70 - 0) stands out as a structurally sophisticated molecule with significant untapped potential across multiple domains within chemical biology and pharmaceutical research. Its intricate design offers numerous opportunities for exploration through both experimental synthesis and computational modeling, paving way towards novel therapeutics targeting complex diseases. As methodologies evolve, our understanding deepen, so too will our appreciation for compounds like this one, which push boundaries, inspire innovation, and hold promise for addressing unmet medical needs.